Cas no 1249173-66-7 (1,1-dioxo-1lambda6,2-benzothiazole-3-sulfonyl chloride)

• Product Name: 1,1-dioxo-1lambda6,2-benzothiazole-3-sulfonyl chloride
• CAS No: 1249173-66-7
• MF: C₇H₄ClNO₄S₂
• MW: 265.693958282471
• MDL: MFCD16093675
• CID: 5242778
• Update Time: 2025-11-01

1,1-dioxo-1lambda6,2-benzothiazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-3-sulfonyl chloride, 1,1-dioxide
• 1,1-dioxo-1lambda6,2-benzothiazole-3-sulfonyl chloride

• MDL： MFCD16093675
• Inchi： 1S/C7H4ClNO4S2/c8-14(10,11)7-5-3-1-2-4-6(5)15(12,13)9-7/h1-4H
• InChI Key： OWOODTSXVBPPQP-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(S(Cl)(=O)=O)=N1

Additional information on 1,1-dioxo-1lambda6,2-benzothiazole-3-sulfonyl chloride

Introduction to 1,1-Dioxo-1λ⁶,2-Benzothiazole-3-Sulfonyl Chloride (CAS No. 1249173-66-7)

1,1-Dioxo-1λ⁶,2-benzothiazole-3-sulfonyl chloride, commonly referred to as benzothiazole sulfonyl chloride, is a highly reactive compound with the CAS registry number 1249173-66-7. This compound belongs to the class of sulfonating agents and is widely utilized in organic synthesis due to its unique chemical properties. The molecule consists of a benzothiazole ring system with a sulfonyl chloride group attached at the 3-position, making it a versatile reagent in various chemical transformations.

The structure of benzothiazole sulfonyl chloride is characterized by a fused bicyclic system comprising a benzene ring and a thiazole ring. The sulfonyl chloride group (-SO₂Cl) is highly electrophilic, enabling it to participate in nucleophilic substitution reactions. This property makes it an ideal candidate for sulfonation reactions, where it transfers the sulfonyl group to nucleophilic sites on other molecules. Recent studies have highlighted its role in the synthesis of advanced materials, including polymers and pharmaceutical intermediates.

Benzothiazole sulfonyl chloride has been the focus of extensive research due to its potential applications in drug discovery and material science. For instance, researchers have explored its use as a building block for constructing bioactive molecules with potential therapeutic applications. A study published in 2023 demonstrated its effectiveness in synthesizing novel sulfonamide derivatives with promising anti-inflammatory properties. These findings underscore the importance of this compound in modern medicinal chemistry.

In addition to its role in organic synthesis, benzothiazole sulfonyl chloride has been investigated for its catalytic properties. Scientists have reported its ability to act as a catalyst in certain Suzuki-Miyaura coupling reactions, where it facilitates the formation of carbon-carbon bonds. This discovery opens new avenues for its application in asymmetric synthesis and green chemistry practices.

The synthesis of benzothiazole sulfonyl chloride typically involves multi-step processes starting from benzothiazole derivatives. Recent advancements have focused on developing more efficient and environmentally friendly synthetic routes. For example, a 2023 paper described a one-pot synthesis method that significantly reduces reaction time and minimizes waste generation. Such innovations are crucial for scaling up production while maintaining high yields and purity.

In terms of safety considerations, handling benzothiazole sulfonyl chloride requires appropriate precautions due to its reactivity. It is essential to work under inert conditions and use protective equipment to prevent exposure. Despite these considerations, its benefits in chemical research and industry justify its controlled use.

The demand for benzothiazole sulfonyl chloride continues to grow as researchers uncover new applications across diverse fields. Its role as an intermediate in pharmaceuticals, agrochemicals, and specialty chemicals highlights its versatility. Furthermore, ongoing studies aim to explore its potential in sustainable chemistry practices, such as bio-based feedstock utilization and waste reduction strategies.

In conclusion, benzothiazole sulfonyl chloride, with CAS number 1249173-66-7, stands as a pivotal compound in contemporary organic chemistry. Its unique properties and wide-ranging applications make it an indispensable tool for researchers and industries alike. As scientific advancements continue to unfold, this compound is expected to play an even more significant role in shaping future innovations across various disciplines.